(5E)-1-(2-ETHYLPHENYL)-5-[(1-PHENYL-1H-PYRROL-2-YL)METHYLIDENE]-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE

• Molecular Formula: C23H19N3O2S
• Molecular Weight: 401.5 g/mol
• IUPAC Name: (5E)-1-(2-ethylphenyl)-5-[(1-phenylpyrrol-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C23H19N3O2S/c1-2-16-9-6-7-13-20(16)26-22(28)19(21(27)24-23(26)29)15-18-12-8-14-25(18)17-10-4-3-5-11-17/h3-15H,2H2,1H3,(H,24,27,29)/b19-15+
• InChI Key: UWENTBPAFKZNLC-XDJHFCHBSA-N
• Isomeric SMILES: CCC1=CC=CC=C1N2C(=O)/C(=C/C3=CC=CN3C4=CC=CC=C4)/C(=O)NC2=S
• SMILES: CCC1=CC=CC=C1N2C(=O)C(=CC3=CC=CN3C4=CC=CC=C4)C(=O)NC2=S

Description

(5E)-1-(2-ETHYLPHENYL)-5-[(1-PHENYL-1H-PYRROL-2-YL)METHYLIDENE]-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE is a complex organic compound with a unique structure that combines elements of pyrrole, pyrimidine, and thioxo groups

Preparation Methods

The synthesis of (5E)-1-(2-ETHYLPHENYL)-5-[(1-PHENYL-1H-PYRROL-2-YL)METHYLIDENE]-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the pyrrole and pyrimidine intermediates, followed by their condensation under specific conditions to form the final product. Common reagents used in these reactions include aldehydes, amines, and sulfur-containing compounds. Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and controlled reaction environments.

Chemical Reactions Analysis

(5E)-1-(2-ETHYLPHENYL)-5-[(1-PHENYL-1H-PYRROL-2-YL)METHYLIDENE]-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using halogens or other nucleophiles. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like halides. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

(5E)-1-(2-ETHYLPHENYL)-5-[(1-PHENYL-1H-PYRROL-2-YL)METHYLIDENE]-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It may be used in the development of bioactive compounds and studying biological pathways.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (5E)-1-(2-ETHYLPHENYL)-5-[(1-PHENYL-1H-PYRROL-2-YL)METHYLIDENE]-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

(5E)-1-(2-ETHYLPHENYL)-5-[(1-PHENYL-1H-PYRROL-2-YL)METHYLIDENE]-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE can be compared with other similar compounds, such as:

• 1-(2-methylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
• 1-(2-ethylphenyl)-5-[(1-phenyl-1H-pyrrol-2-yl)methylene]-2-oxodihydro-4,6(1H,5H)-pyrimidinedione These compounds share structural similarities but differ in specific functional groups, leading to variations in their chemical properties and applications. The uniqueness of this compound lies in its combination of ethyl, phenyl, pyrrole, and thioxo groups, which confer distinct reactivity and potential uses.